Cas no 61197-98-6 (Glycine, N-(7-nitro-5-phenyl-3H-1,4-benzodiazepin-2-yl)-)

Glycine, N-(7-nitro-5-phenyl-3H-1,4-benzodiazepin-2-yl)- Properties

Names and Identifiers

• Glycine, N-(7-nitro-5-phenyl-3H-1,4-benzodiazepin-2-yl)-
• 2-[(7-nitro-5-phenyl-3H-1,4-benzodiazepin-2-yl)amino]acetic acid
• SCHEMBL11455828
• 61197-98-6
• N-(7-Nitro-5-phenyl-3H-1,4-benzodiazepin-2-yl)glycine
• DTXSID60494845
• +Expand

• InChIKey： HRFHOYLVYYTDHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H14N4O4/c22-16(23)10-18-15-9-19-17(11-4-2-1-3-5-11)13-8-12(21(24)25)6-7-14(13)20-15/h1-8H,9-10H2,(H,18,20)(H,22,23)
• SMILES： C1C(=NCC(=O)O)NC2=C(C=C(C=C2)[N+](=O)[O-])C(=N1)C3=CC=CC=C3

Computed Properties

• Exact Mass: 338.10162
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 338.10150494g/mol
• Heavy Atom Count: 25
• Complexity: 578
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 117.19